Cas no 79495-61-7 ((R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione)

• Product Name: (R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione
• CAS No: 79495-61-7
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 1797806
• PubChem ID: 146682039
• Update Time: 2025-04-21

(R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione Chemical and Physical Properties

Names and Identifiers

• (R)-3,6a-Dimethyl-9-(1-oxooctyl)-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione
• (6aS)-3,6a-dimethyl-9-octanoyluro[2,3-h]isochromene-6,8-dione
• Deflectin 1a
• (6aS)-3,6a-Dimethyl-9-octanoyl-6H-furo[2,3-h]isochromene-6,8(6aH)-dione
• DTXSID501336817
• CHEBI:225140
• 79495-61-7

• Inchi： 1S/C21H24O5/c1-4-5-6-7-8-9-16(22)18-19-15-12-25-13(2)10-14(15)11-17(23)21(19,3)26-20(18)24/h10-12H,4-9H2,1-3H3/t21-/m1/s1
• InChI Key： YNVKQPJBOAUYIJ-OAQYLSRUSA-N
• SMILES： O1C(C(C(CCCCCCC)=O)=C2C3=COC(C)=CC3=CC([C@@]12C)=O)=O

Computed Properties

• Exact Mass: 356.162
• Monoisotopic Mass: 356.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins